benzyl N-(2-methylbut-3-yn-2-yl)carbamate
Overview
Description
Benzyl N-(2-methylbut-3-yn-2-yl)carbamate (BMBUC) is a synthetic compound that has been studied for its potential applications in the field of science and medicine. BMBUC is a derivative of benzyl carbamate, a compound that has been used in the past as a pesticide and insecticide. BMBUC is a relatively new compound, and its potential applications are still being explored.
Scientific Research Applications
Benzyl N-(2-methylbut-3-yn-2-yl)carbamate has been studied for its potential applications in the field of science and medicine. It has been used as a reagent in the synthesis of other compounds, such as benzyl N-(2-methylbut-3-yn-2-yl)thiocarbamate, which has been studied for its potential applications as an anti-inflammatory agent. benzyl N-(2-methylbut-3-yn-2-yl)carbamate has also been used in the synthesis of other compounds, such as benzyl N-(2-methylbut-3-yn-2-yl)urea, which has been studied for its potential applications in the treatment of cancer.
Mechanism of Action
The mechanism of action of benzyl N-(2-methylbut-3-yn-2-yl)carbamate is still not fully understood. However, it is believed that benzyl N-(2-methylbut-3-yn-2-yl)carbamate acts as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. This inhibition can lead to an increase in the concentration of the target compound, which can lead to an increase in its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of benzyl N-(2-methylbut-3-yn-2-yl)carbamate are still being studied. However, it has been shown to have an inhibitory effect on the activity of certain enzymes, such as cytochrome P450, which is involved in the metabolism of drugs and other compounds. It has also been shown to have an inhibitory effect on the activity of certain proteins, such as cyclooxygenase, which is involved in the production of prostaglandins.
Advantages and Limitations for Lab Experiments
The advantages of using benzyl N-(2-methylbut-3-yn-2-yl)carbamate in laboratory experiments include its low cost, its availability in bulk, and its stability. The main limitation of benzyl N-(2-methylbut-3-yn-2-yl)carbamate is its potential toxicity, which can be reduced by using appropriate safety protocols.
Future Directions
The potential future directions for benzyl N-(2-methylbut-3-yn-2-yl)carbamate include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in the field of medicine. Additionally, further research into the synthesis of benzyl N-(2-methylbut-3-yn-2-yl)carbamate and its derivatives could lead to the development of new compounds with potential therapeutic applications. Finally, further research into the safety and toxicity of benzyl N-(2-methylbut-3-yn-2-yl)carbamate could lead to the development of safer compounds with similar therapeutic effects.
Synthesis Methods
Benzyl N-(2-methylbut-3-yn-2-yl)carbamate can be synthesized through a reaction between benzyl chloroformate and 2-methylbut-3-yn-2-ol. This reaction is carried out in an aqueous solution of sodium hydroxide, and the resulting product is a white solid. The reaction is usually carried out at room temperature, and the reaction time can range from a few minutes to several hours, depending on the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of benzyl N-(2-methylbut-3-yn-2-yl)carbamate can be achieved through a multi-step reaction pathway involving the use of various reagents and catalysts.", "Starting Materials": [ "Benzylamine", "2-Methylbut-3-yn-2-ol", "Carbon dioxide", "Triethylamine", "Di-tert-butyl dicarbonate", "Sodium hydride", "Chloroform", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Anhydrous magnesium sulfate" ], "Reaction": [ "Step 1: Protection of benzylamine - Benzylamine is reacted with di-tert-butyl dicarbonate in the presence of triethylamine to form benzyl N-tert-butoxycarbonylamine.", "Step 2: Alkylation of protected benzylamine - The protected benzylamine is reacted with 2-methylbut-3-yn-2-ol in the presence of sodium hydride to form benzyl N-(2-methylbut-3-yn-2-yl)carbamic acid tert-butyl ester.", "Step 3: Carbamate formation - The tert-butyl ester is then reacted with carbon dioxide in the presence of a catalyst to form benzyl N-(2-methylbut-3-yn-2-yl)carbamate.", "Step 4: Deprotection of benzylamine - The tert-butoxycarbonyl protecting group is removed using hydrochloric acid to obtain the final product.", "Step 5: Purification - The product is purified using a combination of chloroform and methanol, followed by treatment with sodium bicarbonate and sodium chloride to remove impurities. The purified product is then dried using anhydrous magnesium sulfate." ] } | |
CAS RN |
230626-95-6 |
Product Name |
benzyl N-(2-methylbut-3-yn-2-yl)carbamate |
Molecular Formula |
C13H15NO2 |
Molecular Weight |
217.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
